2-[(3,4-Difluorophenyl)amino]nicotinic acid

• IUPAC Name: 2-(3,4-difluoroanilino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8F2N2O2/c13-9-4-3-7(6-10(9)14)16-11-8(12(17)18)2-1-5-15-11/h1-6H,(H,15,16)(H,17,18)
• InChI Key: NKASXPXWLVTSAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=CC(=C(C=C2)F)F)C(=O)O
• Molecular Formula: C12H8F2N2O2
• Molecular Weight: 250.20 g/mol

Description

The compound "2-[(3,4-Difluorophenyl)amino]nicotinic acid" is a derivative of nicotinic acid, which is a pyridine-based compound with a carboxyl group at the 3-position. Nicotinic acid and its derivatives are of significant interest in medicinal chemistry due to their biological activities and potential therapeutic applications.

Synthesis Analysis

The synthesis of nicotinic acid derivatives often involves the formation of the pyridine ring as a key step. For instance, the synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from fluorinated precursors has been developed, which are important intermediates in the manufacture of certain inhibitors . Another practical synthesis approach for a related compound, 4-amino-2-(trifluoromethyl)nicotinic acid, involves lithiation and carboxylation steps, followed by directed lithiation and palladium-catalyzed coupling .

Molecular Structure Analysis

The molecular structure of nicotinic acid derivatives can be characterized using various spectroscopic techniques. For example, a study reported the synthesis and characterization of nicotinic acid [1-(2,3-dihydroxyphenyl)methylidene]hydrazide, which was analyzed using NMR, FT-IR, and X-ray diffraction . The crystal structure of 2-((2-ethylphenyl)amino)nicotinic acid was determined, showing that alkylation disrupts the planar conformation due to steric repulsion .

Chemical Reactions Analysis

Nicotinic acid derivatives can undergo various chemical reactions. The ring-opening reactions of azetidine-2-carboxylic acid, a related compound, have been studied, discussing its role as a precursor for various amino acids . Additionally, the synthesis of arylidene-2-(3-chloroanilino)nicotinic acid hydrazides and their evaluation for anti-inflammatory and analgesic activities highlight the reactivity and potential applications of these compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of nicotinic acid derivatives can be influenced by their molecular structure. For instance, the crystallization tendency from the melt of 2-((2-ethylphenyl)amino)nicotinic acid was studied, revealing its ability to form a stable amorphous phase, which is attributed to the formation of acid-pyridine hydrogen bonding . The synthesis and crystal structures of various nicotinic acid complexes also provide insights into the hydrogen bonding interactions and the impact on the physical properties of these compounds .

Mechanism of Action

Target of Action

It’s known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . This suggests that 2-[(3,4-Difluorophenyl)amino]nicotinic acid may also interact with various biological targets.

Mode of Action

Similar compounds, such as niacin, inhibit hepatocyte diacylglycerol acyltransferase-2, preventing the final step of triglyceride synthesis in hepatocytes

Biochemical Pathways

Indole derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 2-[(3,4-Difluorophenyl)amino]nicotinic acid may also influence a variety of biochemical pathways.

Result of Action

Similar compounds have been shown to have a wide range of biological activities, suggesting that 2-[(3,4-difluorophenyl)amino]nicotinic acid may also have diverse effects at the molecular and cellular levels .